3-methoxy-N-(4-morpholinobut-2-yn-1-yl)benzenesulfonamide

• IUPAC Name: 3-methoxy-N-(4-morpholin-4-ylbut-2-ynyl)benzenesulfonamide
• InChI: InChI=1S/C15H20N2O4S/c1-20-14-5-4-6-15(13-14)22(18,19)16-7-2-3-8-17-9-11-21-12-10-17/h4-6,13,16H,7-12H2,1H3
• InChI Key: UNIGEDYFDNSYQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)NCC#CCN2CCOCC2
• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol

Description

3-methoxy-N-(4-morpholinobut-2-yn-1-yl)benzenesulfonamide, also known as MBSA, is a chemical compound that has gained significant interest in scientific research due to its potential applications as a biological probe. MBSA is a sulfonamide-based compound that has been used in various studies to investigate the mechanism of action of proteins and enzymes.

Scientific Research Applications

PI3K Inhibitors for Treating Pulmonary Conditions

Compounds similar to "3-methoxy-N-(4-morpholinobut-2-yn-1-yl)benzenesulfonamide" have been evaluated as phosphatidylinositol 3-kinase (PI3K) inhibitors for treating idiopathic pulmonary fibrosis and cough. GSK-2126458, a broad-spectrum PI3K inhibitor, has shown potential in in vitro studies and has entered Phase I clinical trials for idiopathic pulmonary fibrosis treatment (Norman, 2014).

Cognitive Enhancement Properties

SB-399885, a compound structurally related to "3-methoxy-N-(4-morpholinobut-2-yn-1-yl)benzenesulfonamide," is a selective 5-HT6 receptor antagonist with cognitive-enhancing properties. It demonstrated significant improvements in spatial learning and memory recall in aged rats, potentially through enhancements of cholinergic function (Hirst et al., 2006).

Photodynamic Therapy Applications

A new zinc phthalocyanine derivative, substituted with benzenesulfonamide groups containing Schiff base, has shown high singlet oxygen quantum yield and good fluorescence properties. These features indicate its potential for use as a Type II photosensitizer in the treatment of cancer through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Anti-Breast Cancer Agent

A novel compound, 4-{3-[2-(2-morpholin-4-yl-ethoxy)phenyl]-5-phenyl-pyrazol-1-yl}benzenesulfonamide, was synthesized and evaluated for its anti-breast cancer activity. The compound exhibited better anticancer activity against MCF7 cells compared to the standard drug, 4-hydroxytamoxifen, indicating its potential as an effective anti-breast cancer agent (Kumar et al., 2021).

Antimicrobial and DNA Interaction Studies

Organotin(IV)-Schiff base complexes, synthesized and characterized for antimicrobial activity, have shown promising results against microbial strains. Their ability to bind and cleave DNA suggests potential applications in biochemistry and pharmaceutical research (Prasad et al., 2010).